Cas no 27584-86-7 ( )

• Product Name: &nbsp
• CAS No: 27584-86-7
• MF: C₆H₆O₆
• MW: 174.108242511749
• CID: 914856
• PubChem ID: 98259
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 5-oxooxolane-2,3-dicarboxylic acid
• (+/-)-Isocitric lactone
• (+)-isocampholic acid
• (+)-Isocampholsaeure
• (+-)-isocitric acid-lactone
• (+-)-Isocitronensaeure-lacton
• (1R,3R)-1,2,2,3-Tetramethylcyclopentanecarboxylic acid
• 1,2,2,3-Tetramethylcyclopentanecarboxylic acid
• DL-Isocitronensaeurelacton
• D-trans-1,2,2,3-Tetramethylcyclopentanecarboxylic acid
• NSC 95086
• 4702-32-3
• STK380136
• Isocitricacidlactone
• NSC203796
• BS-49328
• CS-0452707
• DTXSID40901062
• Isocitric acid lactone
• (2RS,3SR)-5-oxotetrahydrofuran-2,3-dicarboxylic acid
• 5-oxotetrahydrofuran-2,3-dicarboxylic acid
• CHEBI:139374
• NSC95086
• NSC203798
• EINECS 225-178-9
• AKOS004910139
• SCHEMBL2807289
• 27584-86-7
• NSC-203796
• 5-oxotetrahydrofuran-2,3-dicarboxylic acid (non-preferred name)
• DB-051415
• Pentaric acid, 3-carboxy-2,3-dideoxy-, .gamma.-lactone
• MFCD00005397
• Oprea1_393997
• NCIOpen2_001438
• NSC-203798
• E78214
• 1,4-Lactone-3-carboxy-2,3-dideoxypentaric acid; Isocitric lactone; Tetrahydro-5-oxo-2,3-furandicarboxylic acid
• dl-Isocitric acid lactone
• Isocitric lactone
• DL-2-Oxotetrahydrofuran-4,5-dicarboxylic acid
• Tetrahydro-5-oxofuran-2,3-dicarboxylic acid
• NS00045025
• NSC-95086
• Isocitric acid lactone, 97%
• CCRIS 3599
•  

• Inchi： 1S/C6H6O6/c7-3-1-2(5(8)9)4(12-3)6(10)11/h2,4H,1H2,(H,8,9)(H,10,11)
• InChI Key： UKZDIMBDWHZXOK-UHFFFAOYSA-N
• SMILES： OC(C1C(C(=O)O)OC(=O)C1)=O

Computed Properties

• Exact Mass: 174.01638
• Monoisotopic Mass: 174.01643791g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 101Ų

Experimental Properties

• PSA: 100.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tricarboxylic acids and derivatives